Cas no 951597-81-2 (N-(2-chlorophenyl)methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(2-chlorophenyl)methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 951597-81-2
• MF: C₁₇H₁₅ClN₄O
• MW: 326.780202150345
• CID: 5430962
• PubChem ID: 20973746
• Update Time: 2025-10-05

N-(2-chlorophenyl)methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorobenzyl)-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide
• N-[(2-chlorophenyl)methyl]-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide
• 951597-81-2
• F3382-7979
• AKOS002149095
• STL083213
• N-(2-chlorobenzyl)-1-(p-tolyl)-1H-1,2,3-triazole-4-carboxamide
• N-(2-chlorophenyl)methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C17H15ClN4O/c1-12-6-8-14(9-7-12)22-11-16(20-21-22)17(23)19-10-13-4-2-3-5-15(13)18/h2-9,11H,10H2,1H3,(H,19,23)
• InChI Key： YPTPHKXLMJKEAN-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C=C2)C=C(C(NCC2=CC=CC=C2Cl)=O)N=N1

Computed Properties

• Exact Mass: 326.0934388g/mol
• Monoisotopic Mass: 326.0934388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 59.8Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.30±0.46(Predicted)

Additional information on N-(2-chlorophenyl)methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide

N-(2-chlorophenyl)methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide: A Comprehensive Overview

N-(2-chlorophenyl)methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide, also known by its CAS number 951597-81-2, is a complex organic compound with a unique structure that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its triazole ring system, which is a five-membered heterocyclic structure containing three nitrogen atoms. The triazole moiety is further substituted with a 2-chlorophenylmethyl group and a 4-methylphenyl group, making it a versatile molecule with potential applications in drug design, agrochemicals, and advanced materials.

The synthesis of N-(2-chlorophenyl)methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide involves a series of well-established organic reactions. The triazole ring is typically formed through the Huisgen cycloaddition reaction, which combines an azide and an alkyne under copper catalysis. Subsequent functionalization steps introduce the 2-chlorophenylmethyl and 4-methylphenyl groups onto the triazole framework. This modular approach allows for precise control over the substituents, enabling the exploration of various structural analogs for different applications.

Recent studies have highlighted the potential of N-(2-chlorophenyl)methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide as a building block in drug discovery. The triazole moiety is known to exhibit favorable pharmacokinetic properties, including good solubility and bioavailability. Additionally, the presence of electron-withdrawing groups like the chlorophenylmethyl substituent can enhance the compound's ability to interact with biological targets such as enzymes and receptors. This makes it a promising candidate for developing new therapeutic agents targeting diseases such as cancer and neurodegenerative disorders.

In the realm of materials science, N-(2-chlorophenyl)methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide has been investigated for its potential in creating advanced materials with tailored properties. The triazole ring's ability to form hydrogen bonds and engage in π–π interactions makes it suitable for constructing supramolecular assemblies and stimuli-responsive materials. Recent research has demonstrated its use in designing self-healing polymers and sensors that respond to environmental changes such as temperature and pH levels.

The agricultural sector has also taken notice of this compound due to its potential as an agrochemical. The chlorophenylmethyl group imparts pesticidal activity against various plant pathogens and pests. Moreover, the triazole moiety enhances the compound's stability under environmental conditions, making it a viable candidate for developing eco-friendly pesticides that minimize adverse effects on non-target organisms.

From an environmental perspective, understanding the degradation pathways of N-(2-chlorophenyl)methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide is crucial for assessing its long-term impact on ecosystems. Recent studies have shown that this compound undergoes biodegradation under aerobic conditions facilitated by microbial enzymes. However, further research is needed to optimize its degradation kinetics and reduce its persistence in the environment.

In conclusion, N-(2-chlorophenyl)methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No.: 951597-81-) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structure enables it to serve as a versatile building block in drug discovery, materials science, and agrochemical development. As research continues to uncover new insights into its properties and applications